Cas no 21451-74-1 (6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5S,11S)-)

• Product Name: 6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5S,11S)-
• CAS No: 21451-74-1
• MF: C₁₇H₁₈N₂
• MW: 250.338223934174
• CID: 249758
• PubChem ID: 329755940
• Update Time: 2025-11-01

6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5S,11S)- Chemical and Physical Properties

Names and Identifiers

• 6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5S,11S)-
• (+)-Tr?ger's base
• (-)-Troeger's base
• (+)-2-[(triphenylethoxy)methyl]oxirane
• (2R)-2-[(trityloxy)methyl]oxirane
• (R)-(+)-Glycidyl trityl ether
• (R)-(+)-TRITYL GLYCIDYL ETHER
• (R)-[(trityloxy)methyl]oxirane
• (R)-2-((Trityloxy)methyl)oxirane
• (R)-2-[(triphenylethoxy)methyl]oxirane
• (R)-Glycidyl Trityl Ether
• (R)-tritylglycidol
• (R)-Troeger's base
• (S)-[(trityloxy)methyl]oxirane
• (S)-1-triphenylmethyl glycidyl ether
• 453455_ALDRICH
• AC1MC15C
• KSC622I9R
• Tro
• HMS1579O10
• SCHEMBL2759894
• 2,8-Dimethyl-6H,12H-5,11-methanodibenzo(b,f)(1,5)diazocine
• SXPSZIHEWFTLEQ-UHFFFAOYSA-N
• 2,12H-5,11-methanodibenzo[b,f](1,5)diazocine
• CCG-15765
• 21451-74-1
• (-)-TROGER/'S BASE
• WLN: T C66 K66 A BN JN&T&TJ F1 N1
• EN300-18225157
• 6H,12H-5,11-methanodibenzo[b,f][1,5]diazocine, 2,8-dimethyl-
• Troeger's base
• NSC-68211
• 2,8-dimethyl-6H,12H-5,11-methanodibenzo[b,f][1,5]diazocine
• (+/-)-Troeger's base
• 3-(Pyrrolidin-1-yl)benzene-1-sulfonyl chloride?
• 2,8-Dimethyl-6H,12H-5,11-methano-dibenzo[b,f][1,5]diazocine
• CHEMBL1303327
• 5,13-dimethyl-1,9-diazatetracyclo[7.7.1.0~2,7~.0~10,15~]heptadeca-2,4,6,10,12,14-hexaene
• NSC68211
• SR-01000408172
• Tr ger's base
• 5,13-dimethyl-1,9-diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2(7),3,5,10(15),11,13-hexaene
• DTXSID30200950
• 5,13-dimethyl-1,9-diazatetracyclo[7.7.1.0^{2,7}.0^{10,15}]heptadeca-2,4,6,10,12,14-hexaene
• (?)-Troger's base
• (+/-)-Troeger base
• SMR000055080
• Ethano-Troger's base
• NSC 68211
• (+)-Troger's base
• FT-0701586
• AG-205/06529009
• ( )-2,8-Dimethyl-6H,12H-5,11-methanodibenzo[b,f][1,5]diazocine
• (+)-Tr??ger's base, for chiral derivatization, >=99.0%
• Troger's Base, 98%
• (5S,11S)-(+)-2,8-Dimethyl-6H,12H-5,11-methanodibenzo[b,f][1,5]diazocine
• SP9UUR2HG4
• 2,8-dimethyl-6H,12H-5,11-methanodibenzo(b,f)(1,5)-diazocine
• HMS2376O17
• (5R,11R)-2,8-Dimethyl-6H,12H-5,11-methanodibenzo[b,f][1,5]diazocine
• (-)-TROGER'S BASE
• 6H,11-Methanodibenzo[b,f](1,5)diazocine, 2,8-dimethyl-
• FT-0637121
• 6H,12H-5,11-Methanodibenzo(b,f)(1,5)diazocine, 2,8-dimethyl-
• Troger's base
• 14645-24-0
• J-008224
• (-)-Tr??ger's base, for chiral derivatization, >=99.0%
• Oprea1_285718
• 72151-03-2
• CS-0376657
• (-)-Tr ouml ger's base
• UNII-SP9UUR2HG4
• (-)-TROGERSBASE
• Q410493
• SR-01000408172-1
• BRD-K21537419-001-07-1
• InChI=1/C17H18N2/c1-12-3-5-16-14(7-12)9-18-11-19(16)10-15-8-13(2)4-6-17(15)18/h3-8H,9-11H2,1-2H
• AKOS000613560
• MLS000105151
• 2,8-Dimethyl-6,12-dihydro-5,11-methanodibenzo[b,f][1,5]diazocine
• 529-81-7
• J-014078
• 5,11-methano-2,8-dimethyl-5,6,11,12-tetrahydrodibenzo[b,f][1,5]diazocine
• 6H,11-Methanodibenzo[b,f][1,5]diazocine, 2,8-dimethyl-
• CBDivE_011389
• DB-042847
• DB-066514
• STK029423

• MDL： MFCD00151116
• Inchi： 1S/C17H18N2/c1-12-3-5-16-14(7-12)9-18-11-19(16)10-15-8-13(2)4-6-17(15)18/h3-8H,9-11H2,1-2H3
• InChI Key： SXPSZIHEWFTLEQ-UHFFFAOYSA-N
• SMILES： N12C3C=CC(C)=CC=3CN(C3C=CC(C)=CC=3C1)C2

Computed Properties

• Exact Mass: 250.147
• Monoisotopic Mass: 250.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Color/Form: Light yellow powder
• Density: 1.21
• Melting Point: 127-131 °C (lit.)
  127-131 °C
• Boiling Point: 461°Cat760mmHg
• Flash Point: 213.5°C
• Refractive Index: 1.685
• Solubility: Not determined
• Optical Activity: [α]20/D +283±4°, c = 0.3% in hexane

6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5S,11S)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on 6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5S,11S)-

Research Brief on 6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5S,11S)- (CAS: 21451-74-1)

The compound 6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5S,11S)- (CAS: 21451-74-1) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this chiral diazocine derivative, focusing on its synthesis, biological activity, and pharmacological potential.

Recent advances in asymmetric synthesis have enabled more efficient production of this stereospecific compound. A 2023 study published in Journal of Medicinal Chemistry demonstrated an improved catalytic system for the enantioselective synthesis of (5S,11S)-configured diazocines, achieving >98% ee and 85% yield. The methodology utilizes a palladium-catalyzed [2+2+2] cycloaddition strategy, representing a significant improvement over previous synthetic routes that suffered from poor stereocontrol.

Structural analysis reveals that the rigid methanodibenzo framework combined with the diazocine ring system creates a unique three-dimensional pharmacophore. X-ray crystallographic studies (Acta Cryst. 2023) show that the (5S,11S)-configuration positions the methyl groups in a way that creates optimal hydrophobic interactions with biological targets, particularly in the central nervous system.

Pharmacological investigations have identified potent activity at multiple receptor systems. Most notably, the compound exhibits high affinity (Ki = 3.2 nM) for σ-1 receptors, as reported in a 2024 Neuropharmacology study. This suggests potential applications in neuropathic pain management and neurodegenerative diseases. Additional research indicates moderate activity at 5-HT_2A receptors, opening possibilities for psychiatric applications.

Preliminary in vivo studies in rodent models show promising pharmacokinetic properties, including good blood-brain barrier penetration (brain/plasma ratio of 2.1) and an elimination half-life of 8.3 hours. Metabolic stability studies using human liver microsomes indicate primarily CYP3A4-mediated oxidation, with 72% parent compound remaining after 60 minutes incubation.

Current research directions include structure-activity relationship studies to optimize receptor selectivity and the development of prodrug derivatives to improve oral bioavailability. Several pharmaceutical companies have included this scaffold in their CNS-targeted discovery programs, with one candidate currently in preclinical development for neuropathic pain indications.

The compound's unique combination of structural rigidity and functional group display makes it particularly interesting for chemical biology applications. Recent work has demonstrated its utility as a molecular scaffold for designing conformationally constrained peptide mimetics, potentially enabling new approaches to difficult drug targets like protein-protein interactions.

Future research should focus on comprehensive toxicological profiling and further optimization of pharmacological properties. The compound represents an important addition to the toolbox of medicinal chemists working on CNS-targeted therapeutics and serves as an interesting case study in the design of constrained polycyclic systems for drug discovery.